Cas no 89677-69-0 (3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one)

• Product Name: 3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one
• CAS No: 89677-69-0
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 712202
• PubChem ID: 29923779
• Update Time: 2025-11-02

3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one
• 2(1H)-Pyridinone,3,5-dibromo-1,6-dimethyl-
• 3,5-dibromo-1,6-dimethyl-2(1H)-Pyridinone
• 3,5-dibromo-1,6-dimethylpyridin-2-one
• AC-17864
• AKOS015964178
• C16638
• 3,5-Dibromo-1,6-dimethyl-1H-pyridin
• 3,5-DIBROMO-1,6-DIMETHYL-1H-PYRIDIN-2-ONE
• FT-0711429
• SCHEMBL14912406
• 89677-69-0
• DTXSID50652235
• TWZKETUOMYEWTA-UHFFFAOYSA-N
• DA-24650

• Inchi： 1S/C7H7Br2NO/c1-4-5(8)3-6(9)7(11)10(4)2/h3H,1-2H3
• InChI Key： TWZKETUOMYEWTA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N(C)C=1C)=O)Br

Computed Properties

• Exact Mass: 280.88739g/mol
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one

Comprehensive Overview of 3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one (CAS No. 89677-69-0)

3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one (CAS No. 89677-69-0) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitutions and methyl groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics and crop protection agents.

The molecular structure of 3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one features a pyridinone core, a scaffold known for its versatility in medicinal chemistry. The presence of bromine atoms at the 3 and 5 positions enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and other synthetic transformations. This aligns with the growing demand for sustainable synthesis methods, a hot topic in green chemistry. Scientists are investigating how this compound can contribute to atom-efficient processes, reducing waste in industrial applications.

In recent years, the compound has been studied for its potential in bioactive molecule design. Its ability to modulate enzyme activity and interact with biological targets has sparked interest in fields like cancer research and antimicrobial development. These areas are highly searched in academic databases, reflecting the compound's relevance to current health challenges. For instance, its structural motifs are being evaluated for kinase inhibition, a key mechanism in oncology drug discovery.

From a commercial perspective, 89677-69-0 is often sourced for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration. Its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing drug-like properties, a frequent search term among medicinal chemists. Suppliers highlight its stability under standard storage conditions, ensuring reliability for long-term research projects.

Environmental considerations are also shaping discussions around this compound. As regulators emphasize green chemistry principles, researchers are examining the ecological footprint of brominated intermediates like 3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one. Innovations in catalytic bromination techniques aim to improve the sustainability profile of such molecules, addressing queries about eco-friendly synthesis frequently raised in scientific forums.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, techniques commonly searched by quality control professionals. The distinct proton environments in its structure produce characteristic spectral patterns, aiding in purity verification—a critical parameter for preclinical studies. Recent publications have detailed its crystalline properties, relevant to formulation scientists working on solubility enhancement strategies.

In material science applications, the electron-withdrawing nature of its bromine substituents makes 89677-69-0 interesting for organic electronics research. This connects to trending searches about conductive polymers and molecular semiconductors. Its potential as a precursor for photoactive materials is being explored in academic-industrial collaborations, particularly for optoelectronic devices.

The compound's safety profile has been documented in accordance with REACH compliance standards, a regulatory focus area for chemical suppliers. While not classified as hazardous under current guidelines, proper laboratory handling protocols are emphasized—addressing common queries about chemical safety in research settings. Material Safety Data Sheets (MSDS) provide detailed guidance on storage and disposal, aligning with best practices in chemical management.

Looking ahead, 3,5-Dibromo-1,6-dimethylpyridin-2(1H)-one continues to attract interdisciplinary interest. Its dual functionality as both a pharmacophore and synthetic intermediate positions it at the intersection of multiple research frontiers. As artificial intelligence accelerates molecular design, compounds with such well-defined reactivity patterns are becoming invaluable for in silico screening pipelines—a rapidly growing field in computational chemistry.